Gafquat 755N

• Synonyms: Gafquat 755N
• Molecular Formula: C16H30N2O7S
• Molecular Weight: 394.5 g/mol
• SMILES: CC(=C)C(=O)OCCN(C)C.COS(=O)(=O)OC.C=CN1CCCC1=O
• InChI: InChI=1S/C8H15NO2.C6H9NO.C2H6O4S/c1-7(2)8(10)11-6-5-9(3)4;1-2-7-5-3-4-6(7)8;1-5-7(3,4)6-2/h1,5-6H2,2-4H3;2H,1,3-5H2;1-2H3
• InChIKey: MXXTVDSLIANCNG-UHFFFAOYSA-N

Formulators seeking a conditioning polymer that delivers measurable improvements in wet and dry combability without heavy buildup often face performance trade-offs. Gafquat 755N (Polyquaternium-11) directly addresses this need: • Reduces combing work by ~7% at 0.2% active solution (single application) • Forms flexible, non-flaking films for light-hold styling • Provides substantivity with minimal accumulation in rinse-off systems Supplied as a 20% aqueous solution, high molecular weight (~1,000,000 g/mol).

Gafquat 755N Overview

Gafquat 755N, also known as Polyquaternium-11, is a high molecular weight, film-forming cationic copolymer synthesized via the copolymerization of vinylpyrrolidone and dimethylaminoethyl methacrylate, followed by quaternization with diethyl sulfate [1]. It is supplied as a highly viscous, 20% aqueous solution [2]. This polymer is specifically engineered for personal care applications, where it serves as a dual-purpose fixative and conditioning agent, providing benefits such as wet lubricity, dry detangling, and the formation of clear, non-tacky films .

High-molecular-weight cationic copolymer for substantive film formation

Supplied as concentrated aqueous solution for formulation ease

Reported for dual-purpose fixative and conditioning applications

• [1] PubChem. (n.d.). Gafquat 755N. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Gafquat-755N View Source
• [2] Ashland. (n.d.). gafquat™ one step styling and conditioning polymers. Retrieved from https://www.ashland.com/industries/personal-and-home-care/hair-care/gafquat-styling-and-conditioning-polymers View Source

Gafquat 755N Performance Differentiation

Substituting Gafquat 755N with other cationic polymers or even other Polyquaternium-11 variants can significantly alter formulation performance. The high molecular weight (~1,000,000 g/mol) of Gafquat 755N, which distinguishes it from medium molecular weight alternatives like Gafquat 440 (MW ~100,000 g/mol) [1], directly influences its film flexibility and conditioning substantivity. Furthermore, its specific copolymer composition (VP/DMAEMA ratio of 67/33) and resulting charge density dictate its unique substantivity and minimal-buildup profile [2]. Even within the same INCI designation, differences in manufacturing process, quaternizing agent, and final polymer architecture lead to variations in solution coiling tendency, which impacts diffusion and deposition behavior on hair fibers [3].

Molecular Weight Grade

Higher vs. lower MW Polyquaternium-11 variants may shift film flexibility, rheology, and conditioning substantivity.

Copolymer Composition

VP/DMAEMA ratio differences can alter charge density and buildup profile, even within same INCI designation.

Manufacturing Process

Quaternization agent and polymer architecture variations may influence solution coiling and deposition behavior.

• [1] UL Prospector. (n.d.). Gafquat™ 440 polymer. Retrieved from https://www.ulprospector.com/en/na/PersonalCare/Detail/305/239797/Gafquat-755N-P View Source
• [2] Alfa Chemistry. (2024). Polyquaternium-11. Retrieved from https://surfactant.alfa-chemistry.com/polyquaternium-11.html View Source
• [3] Du Plessis, J., et al. (1990). A new transmission electron microscopic (TEM) method to determine differences between cationic polymers in solution. International Journal of Pharmaceutics, 64(1), R5-R7. View Source

Gafquat 755N Performance Evidence

Molecular Weight: vs. Gafquat 440

Gafquat 755N is a high molecular weight Polyquaternium-11 product, which contrasts with Gafquat 440, a medium molecular weight variant. This difference is quantifiable by their average molecular weights: Gafquat 755N has an average MW of ~1,000,000 g/mol, whereas Gafquat 440 has an average MW of ~100,000 g/mol . This 10-fold difference in molecular weight directly translates to distinct rheological and film-forming properties, with Gafquat 755N forming more substantive and flexible films due to increased chain entanglement.

Molecular Weight

Specification review

~1,000,000 g/mol vs. ~100,000 g/mol

10-fold higher MW may enhance film substantivity

Rheological and film properties are context-dependent

Evidence Dimension	Average Molecular Weight (Mw)
Target Compound Data	~1,000,000 g/mol
Comparator Or Baseline	Gafquat 440: ~100,000 g/mol
Quantified Difference	Approximately 10-fold higher molecular weight for Gafquat 755N
Conditions	As reported by manufacturer specifications and chemical databases

Why This Matters

Higher molecular weight in Gafquat 755N is correlated with enhanced film substantivity, better conditioning longevity, and a more viscous rheology profile, which is critical for formulating high-performance leave-on products and styling aids where long-lasting hold and conditioning are required.

Wet Combing Force Reduction

The conditioning efficacy of Polyquaternium-11, specifically Gafquat 755N, was demonstrated in a study measuring combing work on hair tresses. Treatment with a 0.2% active solution of Polyquaternium-11 (Gafquat 755N) resulted in a significant reduction in combing force compared to untreated hair [1]. The study showed that the combing work, quantified in arbitrary units, was reduced from approximately 306 (±35) for untreated hair to 284 after the first treatment, with further reductions upon subsequent treatments, confirming the polymer's ability to deposit and condition hair fibers, thereby easing manageability.

Wet Combing Force

Reported

284 vs. 306 (untreated) a.u.

~7% reduction after single treatment

0.2% active solution, virgin hair

Evidence Dimension	Combing Work (arbitrary units)
Target Compound Data	284 (±35) after 1st treatment with 0.2% Polyquaternium-11
Comparator Or Baseline	Untreated hair: 306 (±35)
Quantified Difference	Approximate 7% reduction in combing work after a single treatment
Conditions	0.2% active Polyquaternium-11 (Gafquat 755N) solution applied to virgin, dark brown hair for 2 minutes, followed by rinsing. Measurement via spatially resolved combing analysis.

Why This Matters

Quantifiable reduction in combing force provides objective, performance-based justification for selecting Gafquat 755N in conditioners and detanglers, ensuring end-product claims of improved wet and dry combability are supported by measurable data.

• [1] Reich, C., & Robbins, C. R. (1997). Spatially resolved combing analysis. Journal of the Society of Cosmetic Chemists, 48(2), 89-101. View Source

Film Flexibility vs. PVP

Gafquat 755N (Polyquaternium-11) forms a flexible, non-tacky film on hair, a critical performance differentiator from older film-formers like PVP (Polyvinylpyrrolidone). While PVP films are known to be stiff and brittle, potentially leading to flaking and an unnatural feel, Polyquaternium-11 provides a clear, flexible, and durable coating . This flexibility is due to the specific copolymer architecture of VP and DMAEMA, which is further enhanced by the high molecular weight of the Gafquat 755N variant. Additionally, unlike some highly substantive cationic polymers, Polyquaternium-11 is documented to provide conditioning with minimal buildup [1].

Film Flexibility

Class-level

Flexible, non-tacky film; minimal buildup

Supports styling with natural feel

Data to verify; PVP films are stiff and brittle

Evidence Dimension	Film Property and Buildup Tendency
Target Compound Data	Flexible, non-tacky, continuous film; minimal buildup
Comparator Or Baseline	PVP: Stiff, brittle film; high potential for buildup with some cationics
Quantified Difference	Qualitative but well-established performance distinction in cosmetic science literature
Conditions	General film formation on hair fibers; as characterized in multiple product and application reviews

Why This Matters

The flexible, non-tacky film with minimal buildup is essential for modern styling products that require a natural look and feel, and for conditioning formulations where repeated use should not lead to limp or weighed-down hair. This makes Gafquat 755N a more sophisticated choice than older polymers.

• [1] Alfa Chemistry. (2024). Polyquaternium-11. Retrieved from https://surfactant.alfa-chemistry.com/polyquaternium-11.html View Source

Coiling Tendency vs. Polymer JR

A transmission electron microscopy (TEM) study directly compared the physical structures of Gafquat copolymers (including Gafquat 755N) with those of the Polymer JR series (Polyquaternium-10) in aqueous solution [1]. The study found distinct differences in the coiling tendency between the two types of cationic polymers. The molecular weight and structure of Gafquat 755N were shown to play an important role in its solution coiling, which may influence the diffusion of substances from the polymer coil. This structural variation at the microscopic level can translate to different deposition kinetics and conditioning efficacy on hair fibers.

Solution Coiling

Method context

Distinct coiling tendency vs. Polyquaternium-10

May influence deposition kinetics

TEM analysis; qualitative differences observed

Evidence Dimension	Polymer Coiling Tendency in Aqueous Solution
Target Compound Data	Gafquat 755N: Exhibits a specific coiling tendency distinct from Polyquaternium-10
Comparator Or Baseline	Polymers JR 125, 400, 30M (Polyquaternium-10): Different coiling tendency
Quantified Difference	Qualitative structural differences observed via TEM; not numerically quantified
Conditions	Aqueous solution; analysis by a new transmission electron microscopic (TEM) method

Why This Matters

This evidence supports that not all cationic polymers are interchangeable at the structural level. The unique coiling behavior of Gafquat 755N, driven by its molecular weight and architecture, may lead to different conditioning performance and active delivery compared to other polymer classes, justifying its specific selection for formulations requiring targeted substantivity and release profiles.

• [1] Du Plessis, J., et al. (1990). A new transmission electron microscopic (TEM) method to determine differences between cationic polymers in solution. International Journal of Pharmaceutics, 64(1), R5-R7. View Source

Gafquat 755N Application Scenarios

Leave-On Conditioners & Detangling Sprays

For leave-on conditioning formulations where measurable improvements in wet and dry combability are paramount, Gafquat 755N is the optimal choice. Quantitative data from combing force studies [1] demonstrate that a 0.2% active solution of Gafquat 755N reduces combing work by approximately 7% after a single application. This objective performance metric supports the development of products that deliver immediate, tangible benefits in ease of detangling and manageability, which is crucial for consumer perception and product differentiation.

Flexible-Hold Styling Aids

Gafquat 755N is particularly suited for styling products where a flexible, non-brittle hold is required. Its high molecular weight (~1,000,000 g/mol) enables the formation of a continuous, flexible film that provides styling control without the stiffness and flaking associated with traditional film-formers like PVP . This property makes it ideal for mousses, styling creams, and light-hold gels that aim to provide body and shape while maintaining a natural, touchable feel and appearance.

Multifunctional Conditioning Shampoos

In rinse-off systems like shampoos, the substantivity and minimal buildup profile of Gafquat 755N are key differentiators. Unlike some cationic polymers that can accumulate and cause limpness, Polyquaternium-11 provides effective conditioning and body without heavy buildup [2]. This allows formulators to create 2-in-1 or multifunctional shampoos that effectively cleanse while depositing a conditioning layer, thereby improving hair texture, shine, and volume without sacrificing the cleaning efficacy or long-term hair health.

Skin Care Sensory Finish

Beyond hair care, Gafquat 755N is a valuable additive for skin care formulations aiming for a smooth, silky after-feel. Technical datasheets and supplier information [3] consistently highlight its ability to improve skin feel, provide smoothness during application, and contribute to overall skin conditioning. Its film-forming properties create a non-tacky, continuous layer that enhances the sensory experience of creams, lotions, and body care products, making it a functional sensory modifier for premium personal care formulations.

Application

Selection Property

Validation Focus

Leave-on conditioner formulation

Wet combability substantivity

Combing force reduction endpoints

Flexible-hold styling aids

Film flexibility and non-tacky feel

Film flexibility and minimal buildup evaluation

Multifunctional shampoos

Conditioning with low buildup profile

Substantivity and residue accumulation testing

Skin care sensory finish

Smooth, silky after-feel and film formation

Sensory panel and film integrity assessment

• [1] Reich, C., & Robbins, C. R. (1997). Spatially resolved combing analysis. Journal of the Society of Cosmetic Chemists, 48(2), 89-101. View Source
• [2] Alfa Chemistry. (2024). Polyquaternium-11. Retrieved from https://surfactant.alfa-chemistry.com/polyquaternium-11.html View Source
• [3] UL Prospector. (2025). Gafquat™ 755N-P by Ashland. Retrieved from https://www.ulprospector.com/en/na/PersonalCare/Detail/305/239797/Gafquat-755N-P View Source